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Compound of Interest

Compound Name: PD-168077 maleate

Cat. No.: B1662247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of PD-
168077 maleate solutions for use in various experimental settings. PD-168077 maleate is a

potent and selective dopamine D4 receptor agonist widely used in neuroscience research to

investigate the role of D4 receptors in cellular signaling and physiological processes.[1][2][3]

Chemical and Physical Properties
PD-168077 maleate, with the chemical name N-[[4-(2-Cyanophenyl)-1-piperazinyl]methyl]-3-

methylbenzamide maleate, is a crystalline solid.[2][4] A summary of its key properties is

provided in the table below.

Property Value Source

Molecular Weight 450.49 g/mol [1][2]

Formula C₂₀H₂₂N₄O · C₄H₄O₄ [1][2]

Purity ≥98% (HPLC) [1][2]

Appearance White solid [5]

Storage Temperature -20°C [1][2][4]

Stability ≥ 4 years at -20°C [4]
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Solubility Data
The solubility of PD-168077 maleate in various solvents is crucial for the preparation of stock

solutions. The following table summarizes the maximum concentration in commonly used

laboratory solvents.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 mM 45.05 mg/mL [1][2][5]

Water 10 mM or 50 mM [5]

DMF 1 mg/mL [4]

DMSO:PBS (pH 7.2)

(1:4)
0.20 mg/mL [4]

Ethanol Insoluble [4]

Note: The molecular weight of the specific batch may vary due to hydration, which can affect

the solvent volumes required to achieve a specific molar concentration. Always refer to the

batch-specific data on the Certificate of Analysis.[2]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of PD-168077 maleate in

DMSO, a common solvent for this compound.

Materials:

PD-168077 maleate powder

Anhydrous DMSO (Dimethyl sulfoxide)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh a specific amount of PD-168077 maleate powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.505 mg of the compound (Mass = Molar Concentration x Volume x Molecular Weight =

0.01 mol/L x 0.001 L x 450.49 g/mol = 0.004505 g = 4.505 mg).

Dissolving in DMSO: Add the weighed PD-168077 maleate to a sterile microcentrifuge tube.

Using a calibrated micropipette, add the calculated volume of DMSO. For 4.505 mg of the

compound, add 1 mL of DMSO to achieve a 10 mM concentration.

Ensuring Complete Dissolution: Vortex the solution thoroughly until the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[1][5]

Stock solutions in DMSO are reported to be stable for up to 3 months at -20°C.[5] For longer-

term storage, -80°C for up to 6 months is recommended.[6]
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PD-168077 Maleate Solution Preparation Workflow

1. Weigh PD-168077
Maleate Powder

2. Add Appropriate
Volume of Solvent

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C
or -80°C

Click to download full resolution via product page

Figure 1: Experimental workflow for preparing PD-168077 maleate solutions.

For most cell-based assays, the DMSO stock solution needs to be further diluted in an

aqueous buffer or cell culture medium to the desired final concentration. It is crucial to ensure

that the final concentration of DMSO in the assay does not exceed a level that could affect

cellular viability or function (typically ≤ 0.1%).

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM PD-168077 maleate stock solution

at room temperature.
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Serial Dilutions: Perform serial dilutions of the stock solution in the appropriate aqueous

buffer or cell culture medium to achieve the final desired concentration. For example, to

prepare a 10 µM working solution, you can perform a 1:1000 dilution of the 10 mM stock

solution.

Final DMSO Concentration Check: Ensure the final DMSO concentration is within the

acceptable range for your specific cell type and assay.

Use Immediately: It is recommended to use the freshly prepared working solutions

immediately for experiments.

Mechanism of Action and Signaling Pathway
PD-168077 is a selective agonist for the dopamine D4 receptor, with a Ki value of

approximately 8.7-9 nM.[1][6][7] It exhibits significantly lower affinity for D2 and D3 receptors.[1]

[4] The activation of the D4 receptor by PD-168077 initiates a downstream signaling cascade.

One of the key reported effects is the induction of Ca2+/calmodulin-dependent protein kinase II

(CaMKII) translocation to postsynaptic sites in neurons.[1][2][4] Furthermore, studies have

shown that D4 receptor activation by PD-168077 can modulate NMDA receptor function

through a pathway involving the inhibition of Protein Kinase A (PKA) and the activation of

Protein Phosphatase 1 (PP1), which subsequently inhibits CaMKII activity, leading to a

reduction in NMDA receptor currents and surface expression.[8][9]
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Figure 2: Simplified signaling pathway of PD-168077 via the Dopamine D4 receptor.
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PD-168077 maleate has been utilized in a variety of in vitro and in vivo studies to probe the

function of the dopamine D4 receptor.

In Vitro:

Studying the regulation of NMDA receptor currents and trafficking in cultured neurons.[8]

[9]

Investigating the mechanisms of synaptic plasticity.

Examining CaMKII translocation in response to D4 receptor activation.[1][4]

In Vivo:

Investigating its effects on locomotor activity and behavior in rodents.[4][10]

Studying its role in learning and memory.[3]

Research into its pro-erectile effects when administered systemically or directly into

specific brain regions in rats.[11][12][13]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling PD-168077 maleate powder and solutions.

Handle the compound in a well-ventilated area or a chemical fume hood.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

These application notes and protocols are intended to serve as a guide. Researchers should

optimize the protocols based on their specific experimental needs and cell/animal models.

Always consult the relevant literature for detailed experimental conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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